N-Pentyltrifluoroborate potassium salt
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Overview
Description
Synthesis Analysis
Potassium trifluoroborates are a special class of organoboron reagents that offer several advantages over the corresponding boronic acids and esters. They are moisture- and air-stable, and are remarkably compliant with strong oxidative conditions . N-Pentyltrifluoroborate potassium salt serves as a valuable reagent in organic synthesis .Molecular Structure Analysis
The molecular formula of this compound is C5H11BF3K . The molecular weight is 178.05 g/mol .Chemical Reactions Analysis
Potassium trifluoroborates are versatile coupling partners and are present as reagents in a vast array of C–C bond forming reactions . One prominent application is Suzuki-Miyaura coupling reactions .Physical and Chemical Properties Analysis
The melting point of this compound is greater than 250 °C . It should be stored in a dark place, in an inert atmosphere, and in a freezer under -20°C .Scientific Research Applications
Spectroscopic Characterization
N-Pentyltrifluoroborate potassium salt has been extensively characterized through various spectroscopic techniques, providing insights into its molecular structure and stability. The FT-IR, FT-Raman, and UV-visible spectra of the potassium 3-furoyltrifluoroborate salt were experimentally determined and showed strong correlations with theoretical predictions, confirming the high stability of the salt (Iramain, Davies, & Brandán, 2018) FT-IR, FT-Raman, and UV–visible spectra of potassium 3-furoyltrifluoroborate salt. Similarly, the potassium 1-fluorobenzoyltrifluoroborate salt's structure was optimized in both gas phase and aqueous solution, revealing its lower solvation energy compared to other trifluoroborate salts, which might be due to the presence of a fluorine atom decreasing the solubility of this salt (Iramain, Ledesma, Imbarack, Leyton Bongiorno, & Brandán, 2020) Spectroscopic studies on the potassium 1-fluorobenzoyltrifluoroborate salt.
Structural Analysis
The asymmetric unit of the title salt, K+·C13H14BF3NO2·0.5H2O, consists of derivatized indolyltrifluoridoborate anions, potassium cations, and water molecules, which are stabilized by sequential hydrogen bonds (Berionni, Mayer, & Mayr, 2012) Potassium [1-(tert-butoxycarbonyl)-1H-indol-3-yl]trifluoroborate hemihydrate. The potassium 5-hydroxypentanoyltrifluoroborate salt (HTFB) was characterized with a focus on its theoretical structures in gas and aqueous solution phases, revealing the high stability of the salt and its ionic characteristics (Iramain, Davies, & Brandán, 2019) Structural and spectroscopic differences among the potassium 5-hydroxypentanoyltrifluoroborate salt and the furoyl and isonicotinoyl salts.
Applications in Chemical Reactions and Material Science
Chemical Synthesis
This compound is used as a reagent in various chemical reactions. For instance, it is introduced as a new source of CF(3) nucleophiles in copper-catalyzed trifluoromethylation reactions, offering a stable and easy-to-handle crystalline salt that can convert various aryl iodides into benzotrifluorides under mild conditions (Knauber, Arikan, Röschenthaler, & Goossen, 2011) Copper-catalyzed trifluoromethylation of aryl iodides with potassium (trifluoromethyl)trimethoxyborate.
Material Science and Energy Storage
In material science, the potassium 5-hydroxypentanoyltrifluoroborate salt is studied for its interaction with water molecules, which is crucial for understanding its hydration process and solvation properties in aqueous environments, revealing the importance of the OH, BF3, and C=O groups in the hydration process (Biointerface Research in Applied Chemistry, 2021) Solvation of Potassium 5-Hydroxy Pentanoyl Trifluoroborate Salt in Aqueous Environment by Using FT-Raman and UV-Visible Spectra. Furthermore, potassium bis(fluorosulfonyl)imide (KFSI) replaces potassium hexafluorophosphate (KPF6) in carbonate electrolyte, enhancing the electrochemical performance of Bi-based materials as novel anodes for Potassium-ion batteries (Zhang, Mao, Pang, Zheng, Sencadas, Chen, Liu, & Guo, 2018) Boosting the Potassium Storage Performance of Alloy‐Based Anode Materials via Electrolyte Salt Chemistry.
Mechanism of Action
Pharmacokinetics
05 g/mol , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties
Action Environment
KPTFB is a special class of organoboron reagents that offer several advantages over the corresponding boronic acids and esters. They are moisture- and air-stable and remarkably compliant with strong oxidative conditions . These properties suggest that environmental factors such as humidity and oxygen levels could influence the action, efficacy, and stability of KPTFB .
Safety and Hazards
Future Directions
Potassium trifluoroborates, including N-Pentyltrifluoroborate potassium salt, have emerged as a new class of nucleophilic boron reagents for Suzuki-Miyaura cross-coupling and Rh-catalyzed addition reactions . They are easily prepared, and most are indefinitely stable to air and moisture . This suggests a promising future for their use in various applications in organic synthesis.
Properties
IUPAC Name |
potassium;trifluoro(pentyl)boranuide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11BF3.K/c1-2-3-4-5-6(7,8)9;/h2-5H2,1H3;/q-1;+1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTXMOWLWJFBKNN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](CCCCC)(F)(F)F.[K+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11BF3K |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.05 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
872054-60-9 |
Source
|
Record name | Potassium n-pentyltrifluoroborate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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